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Compound of Interest

Compound Name:
3-(4-(Methylthio)phenyl)propanoic

acid

Cat. No.: B156610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-(4-(Methylthio)phenyl)propanoic
acid, a chemical compound of interest in various research and development fields. This

document outlines its commercial availability, key chemical properties, and insights into its

synthesis and analytical characterization.

Commercial Availability
3-(4-(Methylthio)phenyl)propanoic acid is readily available from several commercial

chemical suppliers. The purity levels and offered quantities vary among suppliers, catering to

diverse research needs from small-scale laboratory experiments to larger developmental

projects. A summary of prominent suppliers and their offerings is presented below.
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Supplier Purity
Available
Quantities

Price (USD) CAS Number

Matrix Scientific 97% 500 mg, 1 g, 5 g
$50, $64, $235

respectively
138485-81-1[1]

Thermo Scientific

Alfa Aesar
96% 1 g, 10 g Inquire for pricing 138485-81-1

CP Lab Safety 95% 10 g Inquire for pricing 138485-81-1[2]

Sigma-Aldrich Inquire Inquire Inquire for pricing 138485-81-1

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of 3-(4-
(Methylthio)phenyl)propanoic acid is crucial for its application in research.

Property Value Reference

Molecular Formula C10H12O2S [1][2]

Molecular Weight 196.27 g/mol [1][3]

Appearance Solid

Melting Point 98-102 °C

CAS Number 138485-81-1 [1][2][3]

Canonical SMILES
CSC1=CC=C(C=C1)CCC(=O)

O
[1]

Experimental Protocols
Synthesis
While a specific, detailed protocol for the synthesis of 3-(4-(Methylthio)phenyl)propanoic
acid is not readily available in the reviewed literature, a general approach can be adapted from

the synthesis of related arylthio propanoic acids. One potential synthetic route involves the

reaction of a halogenated phenylpropanoic acid derivative with a methyl mercaptide salt. A
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patented method for the synthesis of the related compound, 4-methylthio phenylacetic acid,

involves the reaction of p-halogenated phenylacetic acid with sodium methyl mercaptide in the

presence of a cuprous ion catalyst and DMF[4]. This suggests a possible pathway for the

synthesis of the target compound.

Another relevant synthetic strategy is the one-pot synthesis of thiochromen-4-ones from 3-

(arylthio)propanoic acids[5]. This reaction proceeds via an intramolecular Friedel-Crafts

acylation and provides a general framework that could be adapted for the preparation of the

starting material, 3-(4-(methylthio)phenyl)propanoic acid.

A plausible, though not explicitly documented, synthesis workflow is outlined below.
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Potential Synthesis Workflow

Starting Materials

Reaction

Work-up & Purification

Final Product

3-(4-halophenyl)propanoic acid

Reaction in DMF
with Cu(I) catalyst

Sodium methyl mercaptide

Acidification

Extraction with
organic solvent

Purification
(e.g., chromatography,

recrystallization)

3-(4-(Methylthio)phenyl)propanoic acid
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Quality Control Workflow

Synthesized
3-(4-(Methylthio)phenyl)propanoic acid

HPLC Analysis
(Purity Assessment)

NMR Spectroscopy
(Structural Confirmation)

Mass Spectrometry
(Molecular Weight Verification)

Meets Specifications

Further Purification
Required
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Hypothetical Signaling Pathway Interaction

3-(4-(Methylthio)phenyl)propanoic acid

Potential Target Receptor
(e.g., GPCR)

Downstream Signaling Cascade

Cellular Response
(e.g., gene expression changes,

metabolic regulation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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